Cas no 22915-73-7 (1,6-Hexanediol,1,6-dibenzoate)

1,6-Hexanediol,1,6-dibenzoate structure
1,6-Hexanediol,1,6-dibenzoate structure
Product Name:1,6-Hexanediol,1,6-dibenzoate
CAS No:22915-73-7
MF:C20H22O4
MW:326.386286258698
CID:279395
PubChem ID:261668
Update Time:2025-04-19

1,6-Hexanediol,1,6-dibenzoate Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediol,1,6-dibenzoate
    • 1,6-bis(3,4-methylenedioxyphenyl)hexane-1,6-dione
    • 1,6-Bis-benzo[1,3]dioxol-5-yl-hexan-1,6-dion
    • 1,6-bis-benzo[1,3]dioxol-5-yl-hexane-1,6-dione
    • 1,6-Bis-benzoyloxy-hexan
    • 1,6-bis-benzoyloxy-hexane
    • 1,6-hexanediol dibenzoate
    • AC1L5TT5
    • AC1Q5GL1
    • AG-K-10061
    • AR-1B8240
    • CTK5B5607
    • KST-1B7260
    • NSC36273
    • DTXCID8027539
    • 22915-73-7
    • NSC94555
    • SCHEMBL225815
    • hexamethylene glycol dibenzoate
    • 1,6-Hexanediol, 1,6-dibenzoate
    • UNII-XJ2URK5YMC
    • hexane-1,6-diyl dibenzoate
    • NCGC00254374-01
    • CAS-22915-73-7
    • Tox21_300525
    • TYTTZVDFWCBYPG-UHFFFAOYSA-N
    • Hexamethylene dibenzoate
    • NCGC00248085-01
    • 6-(Benzoyloxy)hexyl benzoate #
    • NSC-94555
    • 1,6-Bis(benzoyloxy)hexane
    • 6-benzoyloxyhexyl benzoate
    • XJ2URK5YMC
    • CHEMBL3184247
    • AKOS001713904
    • DTXSID0047539
    • Inchi: 1S/C20H22O4/c21-19(17-11-5-3-6-12-17)23-15-9-1-2-10-16-24-20(22)18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2
    • InChI Key: TYTTZVDFWCBYPG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CCCCCCOC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 326.15186
  • Monoisotopic Mass: 326.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.117
  • Boiling Point: 456.4°Cat760mmHg
  • Flash Point: 226.1°C
  • Refractive Index: 1.546
  • PSA: 52.6
  • LogP: 4.26080
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